Cas no 2375271-53-5 (N-(2-Methylpropyl)benzenesulfonohydrazide)

• Product Name: N-(2-Methylpropyl)benzenesulfonohydrazide
• CAS No: 2375271-53-5
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6200903
• PubChem ID: 145867053
• Update Time: 2025-10-25

N-(2-Methylpropyl)benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylpropyl)benzenesulfonohydrazide
• EN300-7427284
• 2375271-53-5

• Inchi： 1S/C10H16N2O2S/c1-9(2)8-12(11)15(13,14)10-6-4-3-5-7-10/h3-7,9H,8,11H2,1-2H3
• InChI Key： SQBQVVJOTYGSAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CC(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on N-(2-Methylpropyl)benzenesulfonohydrazide

N-(2-Methylpropyl)benzenesulfonohydrazide: A Comprehensive Overview

N-(2-Methylpropyl)benzenesulfonohydrazide, also known by its CAS number 2375271-53-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzenesulfonohydrazide, with a specific substitution at the 2-position of the benzene ring, introducing a 2-methylpropyl group. The structure of this compound is characterized by a sulfonohydrazide functional group (-SO-NH-NH2) attached to the benzene ring, which imparts unique chemical properties and reactivity.

The synthesis of N-(2-Methylpropyl)benzenesulfonohydrazide involves a multi-step process, typically starting with the preparation of benzenesulfonic acid derivatives. The introduction of the 2-methylpropyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, making it more accessible for various applications.

One of the most notable applications of N-(2-Methylpropyl)benzenesulfonohydrazide is in the field of drug discovery. The sulfonohydrazide group is known to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Researchers have explored its potential as a scaffold for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate the activity of histone deacetylases (HDACs), which are critical targets in epigenetic therapy.

In addition to its role in medicinal chemistry, N-(2-Methylpropyl)benzenesulfonohydrazide has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional adsorption properties and are being investigated for their potential in gas storage, catalysis, and sensing technologies.

Recent studies have further expanded the understanding of the electronic and optical properties of N-(2-Methylpropyl)benzenesulfonohydrazide. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze its electronic structure and reactivity. These insights have paved the way for its application in organic electronics, where it can serve as a building block for semiconducting materials and organic light-emitting diodes (OLEDs).

The environmental impact and sustainability aspects of N-(2-Methylpropyl)benzenesulfonohydrazide are also areas of active research. Scientists are exploring methods to optimize its synthesis and minimize waste generation, aligning with the principles of green chemistry. Furthermore, studies on its biodegradability and toxicity are being conducted to ensure its safe use in industrial and pharmaceutical settings.

In conclusion, N-(2-Methylpropyl)benzenesulfonohydrazide (CAS No: 2375271-53-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in advancing scientific innovation.